Cas no 1185295-16-2 (3-Fluoro-4-(piperidin-1-yl)aniline dihydrochloride)

• Product Name: 3-Fluoro-4-(piperidin-1-yl)aniline dihydrochloride
• CAS No: 1185295-16-2
• MF: C₁₁H₁₇Cl₂FN₂
• MW: 267.170484304428
• CID: 5206312
• Update Time: 2025-10-19

3-Fluoro-4-(piperidin-1-yl)aniline dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-piperidin-1-yl-phenylaminedihydrochloride
• 3-fluoro-4-(piperidin-1-yl)aniline dihydrochloride
• 3-fluoro-4-piperidin-1-yl-phenylamine dihydrochloride
• 3-fluoro-4-(piperidin-1-yl)anilinedihydrochloride
• (3-Fluoro-4-piperidin-1-ylphenyl)amine dihydrochloride, AldrichCPR
• 3-fluoro-4-piperidin-1-ylaniline:dihydrochloride
• 3-Fluoro-4-(piperidin-1-yl)aniline dihydrochloride

• Inchi： 1S/C11H15FN2.2ClH/c12-10-8-9(13)4-5-11(10)14-6-2-1-3-7-14;;/h4-5,8H,1-3,6-7,13H2;2*1H
• InChI Key： LQFLNFLAXSYMNE-UHFFFAOYSA-N
• SMILES： Cl.Cl.FC1C=C(C=CC=1N1CCCCC1)N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 180
• Topological Polar Surface Area: 29.3

Additional information on 3-Fluoro-4-(piperidin-1-yl)aniline dihydrochloride

Introduction to 3-Fluoro-4-(piperidin-1-yl)aniline dihydrochloride (CAS No: 1185295-16-2)

3-Fluoro-4-(piperidin-1-yl)aniline dihydrochloride is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1185295-16-2, has garnered considerable attention in recent years due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates both fluorine and piperidine moieties, which contribute to its distinct pharmacological profile and make it a valuable candidate for further exploration.

The presence of a fluoro substituent at the 3-position of the aniline ring is particularly noteworthy, as fluorine atoms are known to enhance metabolic stability and binding affinity in many pharmaceutical molecules. This feature has been widely exploited in the design of bioactive compounds, including antiviral, anticancer, and anti-inflammatory agents. The piperidin-1-yl group, on the other hand, introduces a nitrogen-containing heterocycle that is commonly found in active pharmaceutical ingredients (APIs). Piperidine derivatives are renowned for their role in modulating central nervous system (CNS) activity, making them relevant in the development of drugs targeting neurological disorders.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 3-Fluoro-4-(piperidin-1-yl)aniline dihydrochloride and biological targets. Studies have demonstrated that the compound exhibits promising binding properties with various enzymes and receptors, suggesting its utility in addressing multiple therapeutic areas. For instance, preliminary research indicates that this molecule may interact with enzymes involved in metabolic pathways, potentially leading to novel treatments for metabolic disorders.

In the context of drug discovery, the synthesis of 3-Fluoro-4-(piperidin-1-yl)aniline dihydrochloride has been optimized to ensure high yield and purity. Modern synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the desired framework efficiently. These techniques not only enhance the scalability of production but also allow for modifications that can fine-tune the pharmacological properties of the compound.

The dihydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for formulation into injectable or oral medications. This property is crucial for ensuring adequate bioavailability and therapeutic efficacy. Furthermore, the stability of the dihydrochloride salt under various storage conditions has been thoroughly evaluated, confirming its suitability for industrial and clinical applications.

Current research is focused on exploring the pharmacokinetic and pharmacodynamic profiles of 3-Fluoro-4-(piperidin-1-yl)aniline dihydrochloride. Preclinical studies are underway to assess its efficacy and safety in animal models. These investigations aim to provide insights into its potential therapeutic applications, particularly in areas where existing treatments are limited or non-existent. The results from these studies are expected to pave the way for clinical trials and eventual market approval.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The unique electronic properties of fluorine atoms allow them to influence both the physical chemical properties and biological activity of molecules. In 3-Fluoro-4-(piperidin-1-yl)aniline dihydrochloride, the fluorine atom at the 3-position likely contributes to improved lipophilicity and reduced susceptibility to metabolic degradation. These attributes are critical for achieving prolonged half-life and enhanced therapeutic effects.

The piperidine ring also plays a pivotal role in determining the pharmacological behavior of this compound. Piperidine derivatives are known for their ability to cross the blood-brain barrier, making them attractive candidates for treating CNS disorders. Additionally, piperidine moieties often enhance binding affinity by introducing hydrogen bonding opportunities with biological targets. This dual functionality makes 3-Fluoro-4-(piperidin-1-yl)aniline dihydrochloride a versatile scaffold for drug design.

In conclusion, 3-Fluoro-4-(piperidin-1-yl)aniline dihydrochloride represents a promising compound with significant potential in pharmaceutical development. Its unique structural features, combined with favorable physicochemical properties, position it as a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications and optimize synthetic routes, this compound is poised to make substantial contributions to medicine.